Cas no 1807940-76-6 ((1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid)

• Product Name: (1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• CAS No: 1807940-76-6
• MF: C₁₁H₁₅F₂NO₄
• MW: 263.23791050911
• MDL: MFCD17480475
• CID: 4619184
• Update Time: 2025-06-08

(1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid

• MDL： MFCD17480475
• Inchi： 1S/C11H15F2NO4/c1-10(2,3)18-9(17)14-6(8(15)16)4-5-7(14)11(5,12)13/h5-7H,4H2,1-3H3,(H,15,16)/t5-,6-,7+/m0/s1
• InChI Key： LSTRNSGAOYAQTB-LYFYHCNISA-N
• SMILES： [C@@]12([H])[C@@]([H])(C1(F)F)C[C@@H](C(O)=O)N2C(OC(C)(C)C)=O

Additional information on (1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid

(1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 1807940-76-6): A Comprehensive Overview

(1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 1807940-76-6) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in the development of novel therapeutic agents.

The structure of (1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid is characterized by a bicyclic ring system with a tert-butoxycarbonyl (Boc) protecting group and two fluorine atoms at the 6-position. The Boc group is commonly used in organic synthesis to protect amine functionalities, ensuring that the compound remains stable during various synthetic transformations. The presence of the fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

Recent research has highlighted the potential of (1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid in the development of drugs targeting neurological disorders. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique bicyclic structure and fluorine substitution contribute to its high affinity and selectivity for these receptors.

In addition to its potential in neurological disorders, (1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid has also shown promise in the field of cancer research. A preclinical study conducted by a team at the National Institutes of Health (NIH) found that this compound can effectively inhibit the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. The study suggested that the compound's ability to cross cell membranes and interact with intracellular targets makes it a valuable candidate for further investigation as an anticancer agent.

The synthesis of (1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid involves a series of well-defined steps that ensure high yields and purity. One common approach involves the use of chiral catalysts to achieve stereoselective synthesis, which is crucial for maintaining the desired stereochemistry at the 1R, 3S, and 5S positions. The Boc protecting group is introduced early in the synthesis to prevent premature deprotection and ensure that the final product is stable under various reaction conditions.

The pharmacological properties of (1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid have been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound exhibits low cytotoxicity towards non-target cells, which is an important consideration for drug development. In vivo studies using animal models have demonstrated that the compound has good bioavailability and a favorable pharmacokinetic profile, making it suitable for further clinical evaluation.

The clinical potential of (1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid is currently being explored through various phases of clinical trials. Early-phase trials have focused on assessing the safety and tolerability of the compound in healthy volunteers and patients with specific neurological disorders or cancers. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, (1R,3S,5S)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-2-azabicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 1807940-76-6) represents a promising candidate for the development of novel therapeutic agents targeting neurological disorders and cancer. Its unique structural features and favorable pharmacological properties make it an attractive molecule for further research and clinical development.